9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)-

• CAS RN: 17367-12-3
• Molecular Formula: C38H76O2
• Molecular Weight: 565 g/mol
• IUPAC Name: 1-[2-[(Z)-octadec-9-enoxy]ethoxy]octadecane
• InChI: InChI=1S/C38H76O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-37-38-40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-38H2,1-2H3/b19-17-
• InChI Key: AMLPMWTTZYNOFJ-ZPHPHTNESA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCOCCOCCCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCCCCCCCCCOCCOCCCCCCCCC=CCCCCCCCC
• synonyms: (Z)-1-(2-Octadecyloxyethoxy)-9-octadecene

Description

9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- is a chemical compound that belongs to the class of alkenes. It has a molecular formula of C38H76O2 and a molecular weight of 572.03 g/mol. This compound is commonly used in scientific research due to its unique properties and potential applications.

Mechanism Of Action

The mechanism of action of 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- is not well understood. However, it is believed that this compound interacts with the cell membrane and alters its properties. This can lead to changes in the function of the cell and ultimately result in various physiological effects.

Biochemical And Physiological Effects

Studies have shown that 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages And Limitations For Lab Experiments

The use of 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- in lab experiments has several advantages. It is a relatively inexpensive compound that is readily available. Additionally, it has a long shelf life and is stable under a variety of conditions. However, there are also some limitations to its use. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- in scientific research. One potential application is in the development of novel materials such as surfactants and lubricants. Additionally, this compound has potential applications in the field of drug delivery. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- is a unique compound with potential applications in various fields of scientific research. Its unique properties make it an ideal starting material for the synthesis of various compounds, and it has potential applications in the development of novel materials and drug delivery systems. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- can be achieved through a variety of methods. One of the most common methods is the reaction of octadecanol with ethylene oxide in the presence of a catalyst. This reaction results in the formation of the desired compound.

Scientific Research Applications

The unique properties of 9-Octadecene, 1-[2-(octadecyloxy)ethoxy]-, (Z)- make it an ideal compound for scientific research. It has been widely used in the field of organic chemistry as a starting material for the synthesis of various compounds. Additionally, this compound has been used in the development of novel materials such as surfactants, lubricants, and polymers.